Cas no 1175002-03-5 (DMABA-d4 NHS Ester)

• Product Name: DMABA-d4 NHS Ester
• CAS No: 1175002-03-5
• MF: C₁₃H₁₄N₂O₄
• MW: 266.285910129547
• CID: 1063397
• PubChem ID: 121225391
• Update Time: 2025-04-20

DMABA-d4 NHS Ester Chemical and Physical Properties

Names and Identifiers

• DMABA-d4 NHS Ester
• 4-(dimethylamino)benzoic acid N-hydroxysuccinimide ester-d4
• (2,5-dioxopyrrolidin-1-yl) 2,3,5,6-tetradeuterio-4-(dimethylamino)benzoate
• 4-(Dimethylamino)benzoic Acid 2,5-Dioxo-1-pyrrolidinyl Ester; 1-[[4-(Dimethylamino)benzoyl]oxy]-2,5-pyrrolidinedione; N-Succinimidyl 4-(Dimethylamino)benzoate; DMABA N-Hydroxysuccinimide Ester; 4-(Dimethylamino) Benzoic Acid NHS Ester;
• 2,5-dioxopyrrolidin-1-yl 4-(dimethylamino)(?H?)benzoate
• CS-0182869
• DMABA-d4 NHS Ester, 4-(dimethylamino)-2,5-dioxo-1-pyrrolidinyl ester-benzoic-2,3,5,6-d4 acid, powder
• HY-118431S
• CHEBI:187525
• 1175002-03-5

• Inchi： 1S/C13H14N2O4/c1-14(2)10-5-3-9(4-6-10)13(18)19-15-11(16)7-8-12(15)17/h3-6H,7-8H2,1-2H3/i3D,4D,5D,6D
• InChI Key： FNGFZOAQGYOQTG-LNFUJOGGSA-N
• SMILES： O(C(C1C([2H])=C([2H])C(=C([2H])C=1[2H])N(C)C)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 266.12000
• Monoisotopic Mass: 266.12046392g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: >190°C (dec.)
• Boiling Point: 416.4±47.0 °C at 760 mmHg
• Solubility: Chloroform (Slightly), DMSO (Slightly), Ethyl Acetate (Slightly, Heated)
• PSA: 66.92000
• LogP: 0.91130
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

DMABA-d4 NHS Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives